Luminescence studies on substituted niobocene ketene complexes: evidence for thermally activated excited-state processes involving arene torsion

Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/CC9960001221

Abstract

Photophysical studies on the η2-C,O bound nibocene ketene complexes [Nb(η5-C5H4SiMe3)2(H)(O[double bond, length half m-dash]C[double bond, length half m-dash]CRR′)](R = R′= Ph 1, R = Me, R′= Ph 2) provide evidence for solution luminescence and temperature-dependent decay rates; the failure of 2 to exhibit photochemical EZ isomerization is consistent with the operation of arene torsional modes in the thermal decay processes.

Luminescence studies on substituted niobocene ketene complexes: evidence for thermally activated excited-state processes involving arene torsion
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